Cas no 2138222-14-5 ([3,4'-Bipyridine]-2-methanamine, 2',6-dimethyl-)

• Product Name: [3,4'-Bipyridine]-2-methanamine, 2',6-dimethyl-
• CAS No: 2138222-14-5
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 5289244
• Update Time: 2025-10-23

[3,4'-Bipyridine]-2-methanamine, 2',6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [3,4'-Bipyridine]-2-methanamine, 2',6-dimethyl-

• Inchi： 1S/C13H15N3/c1-9-3-4-12(13(8-14)16-9)11-5-6-15-10(2)7-11/h3-7H,8,14H2,1-2H3
• InChI Key： RYIVDYAVQQQYCF-UHFFFAOYSA-N
• SMILES： C1(CN)=NC(C)=CC=C1C1C=CN=C(C)C=1

Additional information on [3,4'-Bipyridine]-2-methanamine, 2',6-dimethyl-

[3,4'-Bipyridine]-2-methanamine, 2',6-dimethyl-

The compound with CAS No. 2138222-14-5, commonly referred to as [3,4'-Bipyridine]-2-methanamine, 2',6-dimethyl-, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of bipyridines, which are known for their unique electronic properties and versatile reactivity. The structure of [3,4'-Bipyridine]-2-methanamine, 2',6-dimethyl- consists of two pyridine rings connected by a methylene group (-CH₂-) at the 3 and 4' positions. Additionally, the molecule features methyl groups at the 2' and 6 positions of the pyridine rings, which contribute to its steric and electronic characteristics.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of [3,4'-Bipyridine]-2-methanamine, 2',6-dimethyl- through various methodologies. One prominent approach involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the regiochemistry and stereochemistry of the product. These methods have been optimized to achieve high yields and excellent purity levels, making this compound accessible for both academic research and industrial applications.

The electronic properties of [3,4'-Bipyridine]-2-methanamine, 2',6-dimethyl- make it an attractive candidate for use in coordination chemistry. The molecule's ability to act as a ligand in metal complexes has been extensively studied. Recent research has demonstrated its potential as a versatile ligand in transition metal catalysis, particularly in cross-coupling reactions. For instance, studies have shown that [3,4'-Bipyridine]-2-methanamine, 2',6-dimethyl- can stabilize palladium catalysts under challenging reaction conditions, leading to improved catalytic performance.

In addition to its role in coordination chemistry, [3,4'-Bipyridine]-2-methanamine, 2',6-dimethyl- has found applications in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various substrates. These SAMs exhibit remarkable stability and can be tailored for specific functionalities by modifying the substituents on the pyridine rings. Recent studies have explored the use of this compound in creating surface-modified materials for sensing applications. For example, SAMs formed by [3,4'-Bipyridine]-2-methanamine, 2',6-dimethyl- have been employed as platforms for detecting heavy metal ions in aqueous solutions.

The synthesis and characterization of [3,4'-Bipyridine]-2-methanamine, 2',6-dimethyl- have also been driven by its potential in drug discovery. The molecule's ability to interact with biological systems has been investigated in recent years. Preclinical studies suggest that it may possess anti-inflammatory properties due to its ability to modulate specific cellular pathways. Furthermore, its structural flexibility allows for further functionalization to enhance bioavailability and target specificity.

From an environmental perspective, the synthesis and application of [3